N-(2-methylbenzo[d]thiazol-5-yl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-3-oxo-1,2-dihydroindene-1-carboxamide
• InChI: InChI=1S/C18H14N2O2S/c1-10-19-15-8-11(6-7-17(15)23-10)20-18(22)14-9-16(21)13-5-3-2-4-12(13)14/h2-8,14H,9H2,1H3,(H,20,22)
• InChI Key: YINBOIIJNSSXBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3CC(=O)C4=CC=CC=C34
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

The compound contains a benzothiazole moiety, which is a heterocyclic compound that is part of many pharmaceuticals and biologically active compounds. It also contains an indene and a carboxamide group. The presence of these functional groups could suggest potential biological activity, but without specific studies on this compound, it’s hard to say for sure.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, an indene ring, and a carboxamide group. These groups could potentially interact with biological targets in a specific manner.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The benzothiazole and carboxamide groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole and carboxamide groups could influence its solubility, stability, and reactivity.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are crucial in neutralizing harmful free radicals in the body, which can prevent various health issues such as heart disease and cancer.

Analgesic Properties

. This could potentially make them useful in the development of new pain medications.

Anti-inflammatory Activity

. This could make them useful in treating conditions characterized by inflammation, such as arthritis or asthma.

Antimicrobial and Antifungal Activity

. This could potentially make them useful in the development of new antimicrobial and antifungal medications.

Antiviral Activity

. This could potentially make them useful in the development of new antiviral medications.

Antitumor and Cytotoxic Activity

. This could potentially make them useful in the development of new cancer treatments.

Neuroprotective Properties

. This could potentially make them useful in the treatment of neurodegenerative disorders such as Alzheimer’s disease.

Photoinduced Birefringence

. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical, chemical, and biological properties. Without specific data, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities and mechanisms of action.